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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for labeling newly synthesized RNA in

permeabilized cells using 5-Bromouridine 5'-triphosphate (5-BrUTP). This method allows for

the visualization and analysis of nascent transcription and can be a powerful tool to study the

effects of various stimuli, including growth factors and drugs, on gene expression at the single-

cell level.

Introduction
The ability to visualize and quantify nascent RNA transcription is crucial for understanding the

dynamics of gene expression. The 5-BrUTP labeling technique offers a robust method to

identify sites of active transcription within the nucleus. Because 5-BrUTP is a nucleotide

analog, it is not readily taken up by intact cells. Therefore, cells must first be gently

permeabilized to allow for the entry of 5-BrUTP, which is then directly incorporated into newly

synthesized RNA by cellular RNA polymerases.[1][2] The incorporated BrUTP can then be

detected using specific antibodies, providing a snapshot of transcriptional activity at a given
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time. This method is particularly useful for studying immediate-early gene responses to external

stimuli.

Experimental Protocols
This protocol is designed for mammalian cells grown on coverslips and can be adapted for

various cell types. Optimization of permeabilization conditions and labeling times is

recommended for each cell line to achieve the best results.[3]

Materials and Reagents
A comprehensive list of necessary equipment and reagents is provided in the table below.

Equipment/Reagent Specifications

Cells
Adherent cells grown on glass coverslips to 50-

70% confluency[3]

Permeabilization Buffer

20 mM Tris-HCl (pH 7.4), 5 mM MgCl₂, 0.5 mM

EGTA, 25% glycerol, with either 5-40 µg/mL

digitonin or 0.02%-0.1% Triton X-100[3]

Transcription Buffer

100 mM KCl, 50 mM Tris-HCl (pH 7.4), 10 mM

MgCl₂, 0.5 mM EGTA, 25% glycerol, 2 mM ATP,

0.5 mM CTP, 0.5 mM GTP, 0.2-0.5 mM 5-

BrUTP[3]

Fixation Solution 4% Paraformaldehyde (PFA) in PBS

Antibodies
Monoclonal mouse anti-BrdU antibody (various

clones available)

Secondary Antibody Fluorescently labeled anti-mouse IgG

Nuclear Stain DAPI (4',6-diamidino-2-phenylindole)

Buffers and Solutions
Phosphate-buffered saline (PBS), RNase

inhibitors

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/1554749/
https://pubmed.ncbi.nlm.nih.gov/1554749/
https://pubmed.ncbi.nlm.nih.gov/1554749/
https://pubmed.ncbi.nlm.nih.gov/1554749/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600453?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended Starting Concentrations and Incubation
Times
The following table summarizes the recommended starting concentrations and incubation times

for key steps in the protocol. These may require optimization depending on the cell type and

experimental goals.

Step Reagent/Parameter
Recommended
Range/Value

Permeabilization Digitonin 5-40 µg/mL[3]

Triton X-100 0.02%-0.1%[3]

Incubation Time 3 minutes[3]

Transcription 5-BrUTP 0.2-1 mM[3][4]

Incubation Time 5-15 minutes[3][4]

Fixation Paraformaldehyde 4%

Incubation Time 15 minutes[1][3]

Antibody Dilutions Anti-BrdU (Caltag) 1:200 in PBS[3]

Anti-BrdU (Roche) 1:50 in PBS[3]

Anti-BrdU (Sigma) 1:100 in PBS[3]

Detailed Protocol
Cell Preparation:

Plate cells on sterile glass coverslips in a 35 mm tissue culture dish and grow to 50-70%

confluency.[3]

Prior to the experiment, you may serum-starve the cells (e.g., for 24 hours) if studying the

transcriptional response to serum or specific growth factors.

Stimulation (Optional):
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To study transcriptional activation, treat the cells with the desired stimulus (e.g., serum,

Epidermal Growth Factor (EGF)) for the appropriate duration (e.g., 15-30 minutes for

immediate-early genes like c-fos and c-jun).

Permeabilization and Labeling:

Wash the cells twice with pre-warmed (37°C) PBS.[3]

Gently add 2 mL of Permeabilization Buffer and incubate for 3 minutes at room temperature.

[3] Critical: Handle the coverslips gently from this point forward as cells can easily detach.[1]

Completely remove the Permeabilization Buffer by tilting the dish and aspirating.[3]

Gently add 1.5 mL of pre-warmed (37°C) Transcription Buffer containing 5-BrUTP.[3]

Incubate for 5-15 minutes at 37°C in a cell culture incubator.[3][4] An intense nucleolar signal

is a good indicator of successful BrUTP incorporation.[1]

Fixation and Immunostaining:

Completely remove the Transcription Buffer.[3]

Gently wash the coverslips with cold (4°C) PBS.[1]

Fix the cells by adding 4% PFA and incubating for 15 minutes at room temperature.[1][3]

Wash the coverslips three times with PBS.

Permeabilize the nuclear membrane for antibody access by incubating with 0.5% Triton X-

100 in PBS for 10 minutes.

Block non-specific antibody binding by incubating with a blocking solution (e.g., 1% BSA in

PBS) for 30 minutes.

Incubate with the primary anti-BrdU antibody diluted in blocking solution for 1 hour at room

temperature.

Wash three times with PBS.
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Incubate with the fluorescently labeled secondary antibody and a nuclear counterstain like

DAPI for 1 hour at room temperature, protected from light.

Wash three times with PBS.

Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

Controls:

Negative Control: In a parallel experiment, substitute 5-BrUTP with UTP in the Transcription

Buffer. No signal should be detected with the anti-BrdU antibody, demonstrating its

specificity.[3]

Transcription Inhibition Control: Pre-treat cells with a transcription inhibitor such as α-

amanitin (to inhibit RNA polymerase II) or Actinomycin D before and during the labeling step.

This should result in a significant reduction or absence of the BrUTP signal.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps of the 5-BrUTP labeling protocol in

permeabilized cells.
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Cell Preparation

Labeling

Detection

1. Plate and Culture Cells

2. Serum Starvation (Optional)

3. Stimulate with Growth Factor (e.g., EGF)

4. Wash with PBS

5. Permeabilize with Digitonin/Triton X-100

6. Add Transcription Buffer with 5-BrUTP

7. Incubate at 37°C

8. Fix with PFA

9. Immunostaining with Anti-BrdU Antibody

10. Fluorescence Microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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